2-oxo-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2,3-dihydro-1H-imidazole-4-carboxamide

• IUPAC Name: 2-oxo-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]-1,3-dihydroimidazole-4-carboxamide
• InChI: InChI=1S/C12H11N5O3S/c18-10(8-5-14-12(20)16-8)13-2-3-17-6-15-7-1-4-21-9(7)11(17)19/h1,4-6H,2-3H2,(H,13,18)(H2,14,16,20)
• InChI Key: JCQBSVPLZBCNLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1N=CN(C2=O)CCNC(=O)C3=CNC(=O)N3
• Molecular Formula: C12H11N5O3S
• Molecular Weight: 305.31 g/mol

Description

2-oxo-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2,3-dihydro-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C12H11N5O3S and its molecular weight is 305.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry Strategies

• A study described the systematic structure modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase (AO), indicating the significance of altering heterocycle structures or blocking reactive sites to enhance drug stability and efficacy (Linton et al., 2011).
• Novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, demonstrating the potential of pyrimidine derivatives in the development of new therapeutic agents (Rahmouni et al., 2016).

Biological Evaluation and Antimicrobial Activity

• The synthesis and antimicrobial evaluation of some new thienopyrimidine derivatives highlighted the antimicrobial potential of these compounds, suggesting their use in developing new antimicrobial agents (Bhuiyan et al., 2006).
• Another study synthesized, characterized, and evaluated the antibacterial and anti-inflammatory activities of new pyrimidine and thiophene derivatives, further emphasizing the therapeutic relevance of structurally similar compounds (Lahsasni et al., 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug, it might interact with specific biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling it to avoid exposure.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, and studying its properties in more detail.